![molecular formula C16H20N4O3 B6118282 1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide](/img/structure/B6118282.png)
1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide
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Overview
Description
1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide, also known as EIPA, is a chemical compound that has been extensively studied for its potential use in scientific research. EIPA is a pyrazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.
Mechanism of Action
The mechanism of action of 1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide is complex and not fully understood, but it is believed to involve the inhibition of ion channels and transporters in the cell membrane. Specifically, this compound has been shown to inhibit the activity of the Na+/H+ exchanger and the Na+/Ca2+ exchanger, which play important roles in regulating the pH and calcium levels inside cells. By inhibiting these transporters, this compound can alter the cellular environment and affect a variety of different cellular processes.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects that make it a valuable tool for scientific research. For example, this compound has been shown to inhibit endocytosis, which is the process by which cells internalize molecules from the extracellular environment. This compound has also been shown to inhibit exocytosis, which is the process by which cells release molecules into the extracellular environment. Additionally, this compound has been shown to affect the migration and invasion of cancer cells, suggesting that it may have potential therapeutic applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide is its specificity for certain ion channels and transporters, which allows researchers to selectively inhibit these targets without affecting other cellular processes. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, there are also limitations to the use of this compound in lab experiments. For example, this compound can be toxic at high concentrations, which can limit its usefulness in certain applications. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of different future directions for research on 1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide. One area of interest is the development of new analogs of this compound that may have improved specificity or potency. Additionally, there is interest in using this compound as a tool for studying the role of ion channels and transporters in a variety of different cellular processes. Finally, there is potential for the development of this compound-based therapies for the treatment of cancer and other diseases, although much more research is needed in this area.
Synthesis Methods
1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide can be synthesized using a variety of different methods, but the most common approach involves the reaction of 4-isopropoxybenzoyl chloride with 1-ethyl-1H-pyrazole-5-carboxamide in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white solid, which can be purified using standard techniques such as recrystallization or chromatography.
Scientific Research Applications
1-ethyl-4-[(4-isopropoxybenzoyl)amino]-1H-pyrazole-5-carboxamide has been used in a wide range of scientific research applications due to its ability to selectively inhibit certain ion channels and transporters. One of the most common uses of this compound is in the study of cellular processes such as endocytosis and exocytosis, where it has been shown to inhibit the activity of the Na+/H+ exchanger and the Na+/Ca2+ exchanger. This compound has also been used to study the role of ion channels in cancer cell migration and invasion, as well as in the regulation of the immune response.
Properties
IUPAC Name |
2-ethyl-4-[(4-propan-2-yloxybenzoyl)amino]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3/c1-4-20-14(15(17)21)13(9-18-20)19-16(22)11-5-7-12(8-6-11)23-10(2)3/h5-10H,4H2,1-3H3,(H2,17,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPJSRLOJNQTTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)NC(=O)C2=CC=C(C=C2)OC(C)C)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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